6-Methyltetradecanoic Acid Ethyl Ester
Description
6-Methyltetradecanoic acid ethyl ester (C17H34O2, molecular weight: 270.45 g/mol) is a branched-chain fatty acid ethyl ester (FAEE) with a methyl group at the 6th carbon of its tetradecanoic acid backbone. This structural feature distinguishes it from linear-chain esters and influences its physicochemical properties, such as volatility, solubility, and reactivity. The compound is primarily utilized in professional manufacturing and research, as indicated by its commercial availability for industrial applications .
Properties
Molecular Formula |
C₁₇H₃₄O₂ |
|---|---|
Molecular Weight |
270.45 |
Origin of Product |
United States |
Comparison with Similar Compounds
The following sections compare 6-methyltetradecanoic acid ethyl ester with structurally analogous compounds, focusing on molecular attributes, spectral data, and functional roles.
Structural Analogs
Table 1: Molecular Comparison of Selected Fatty Acid Esters
- Key Observations: Chain Length and Branching: 6-Methyltetradecanoic acid ethyl ester has a shorter carbon chain (C14 acid backbone) compared to phytanic acid ethyl ester (C20 branched chain) . Its methyl branch at C6 differentiates it from linear esters like hexadecanoic acid ethyl ester (C16 acid backbone) . Ester Group: Ethyl esters generally exhibit higher molecular weights than methyl esters due to the larger alkyl group (e.g., 6-methyltetradecanoic acid ethyl ester vs. its methyl ester analog) .
Spectral and Chromatographic Differentiation
Table 2: Retention Time (RT) and Mass Spectral Features
- Key Observations: Hexadecanoic acid ethyl ester shows a molecular ion peak at m/z 284, consistent with its molecular weight . Branched esters like 6-methyltetradecanoic acid ethyl ester are expected to exhibit unique fragmentation patterns in mass spectrometry due to the stability of branched carbocations .
Physicochemical Properties
- Volatility: Shorter-chain ethyl esters (e.g., ethyl acetate) are highly volatile and contribute to fruity aromas in wines . In contrast, longer-chain esters like 6-methyltetradecanoic acid ethyl ester are less volatile, making them more suitable for industrial applications requiring stability.
- Solubility : Branched-chain esters typically exhibit lower water solubility compared to linear analogs due to increased hydrophobicity, a property advantageous in lipid-based formulations .
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